4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide

• IUPAC Name: 4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide
• InChI: InChI=1S/C19H23NO3/c1-14-10-11-15(2)18(13-14)23-12-6-9-19(21)20-16-7-4-5-8-17(16)22-3/h4-5,7-8,10-11,13H,6,9,12H2,1-3H3,(H,20,21)
• InChI Key: VEGQUILSPARDEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCCC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide is an organic compound with a complex structure that includes both phenoxy and methoxy functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide typically involves the reaction of 2,5-dimethylphenol with 4-bromobutanoyl chloride to form an intermediate, which is then reacted with 2-methoxyaniline to yield the final product. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane. The reaction is usually carried out at room temperature and monitored by thin-layer chromatography (TLC) to ensure completion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable methods such as continuous flow synthesis. This method allows for better control over reaction conditions and can increase the yield and purity of the final product. The use of automated systems and real-time monitoring can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the phenoxy or methoxy groups, often using reagents like sodium hydride or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted phenoxy or methoxy derivatives.

Scientific Research Applications

4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butoxybenzene
• 4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanone

Uniqueness

4-(2,5-dimethylphenoxy)-N-(2-methoxyphenyl)butanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for various research applications.